N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-chlorobenzyl)methanesulfonamide

• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(4-chlorophenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C21H26ClN3O3S/c1-29(27,28)25(16-19-7-9-20(22)10-8-19)17-21(26)24-13-11-23(12-14-24)15-18-5-3-2-4-6-18/h2-10H,11-17H2,1H3
• InChI Key: YWDBELLIHRYTCM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=C(C=C1)Cl)CC(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H26ClN3O3S
• Molecular Weight: 436.0 g/mol

Description

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-chlorobenzyl)methanesulfonamide, also known as BCT-197, is a small molecule inhibitor that has been extensively studied for its potential therapeutic benefits in various diseases.

Mechanism of Action

The exact mechanism of action of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-chlorobenzyl)methanesulfonamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes, including phosphodiesterases, metalloproteinases, and cathepsins. These enzymes are involved in the pathogenesis of various diseases, including cancer, inflammation, and cardiovascular diseases.
Biochemical and Physiological Effects:
N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-chlorobenzyl)methanesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cardiovascular function. It has also been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-chlorobenzyl)methanesulfonamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied for its potential therapeutic benefits in various diseases. However, there are also some limitations to using N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-chlorobenzyl)methanesulfonamide in lab experiments. It has been shown to have some toxicity in certain cell types, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-chlorobenzyl)methanesulfonamide. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to study its potential therapeutic benefits in other diseases, such as neurodegenerative diseases and infectious diseases. Additionally, there is a need for further studies to optimize the synthesis and purification of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-chlorobenzyl)methanesulfonamide and to develop more potent and selective inhibitors based on its structure.

Synthesis Methods

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-chlorobenzyl)methanesulfonamide is synthesized by a multistep process involving the reaction of 4-chlorobenzylamine with 2-bromoethyl methyl sulfone, followed by the reaction of the resulting intermediate with 4-benzylpiperazine-1-carboxylic acid. The final product is obtained after purification and isolation using various chromatographic techniques.

Scientific Research Applications

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-chlorobenzyl)methanesulfonamide has been extensively studied for its potential therapeutic benefits in various diseases, including cancer, inflammation, and cardiovascular diseases. It has been shown to inhibit the activity of various enzymes, including phosphodiesterases, metalloproteinases, and cathepsins, which are involved in the pathogenesis of these diseases.